Cas no 123495-12-5 (THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-)

• Product Name: THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
• CAS No: 123495-12-5
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 3538136
• PubChem ID: 2732863
• Update Time: 2025-04-22

THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)- Chemical and Physical Properties

Names and Identifiers

• THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
• HMS1531F09
• 123495-12-5
• CCG-52541
• 3-(2-Hydroxyethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• HMS2788B18
• SR-01000641771-1
• Maybridge4_003639
• SMR000460660
• Oprea1_727174
• MLS000861876
• CHEMBL1531539
• 3-(2-hydroxyethyl)-1,2,3,4-tetrahydrothieno[3,2-d]pyrimidine-2,4-dione
• DTXSID301193534
• 3-(2-Hydroxyethyl)thieno(3,2-d)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C8H8N2O3S/c11-3-2-10-7(12)6-5(1-4-14-6)9-8(10)13/h1,4,11H,2-3H2,(H,9,13)
• InChI Key： OYYCHJJSVIVXSZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=O)CCO)=O

Computed Properties

• Exact Mass: 212.02556330Da
• Monoisotopic Mass: 212.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.9Ų